Cas no 116344-13-9 (1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-phenyl-, ethyl ester
• CAS No: 116344-13-9
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 1205639
• PubChem ID: 10978140
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(1-methylethyl)-1-phenyl-, ethyl ester
• 5-isopropyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester
• 116344-13-9
• Ethyl 5-(1-methylethyl)-1-phenyl-1H-pyrazole-4-carboxylate
• SCHEMBL13887626
• AKOS009171113
• DTXSID901191493

• Inchi： 1S/C15H18N2O2/c1-4-19-15(18)13-10-16-17(14(13)11(2)3)12-8-6-5-7-9-12/h5-11H,4H2,1-3H3
• InChI Key： FUBSIHWFGUKCFY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC=CC=2)C=1C(C)C)=O

Computed Properties

• Exact Mass: 258.13694
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12